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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity chemical compounds is a critical starting point for any successful experiment. This guide

provides an in-depth overview of suppliers for 2,2,5-trimethylheptane and the typical purities

available, alongside a standardized workflow for sourcing and quality verification.

Chemical Suppliers and Purity Levels
2,2,5-trimethylheptane (CAS No. 20291-95-6) is a branched alkane available from a number of

chemical suppliers.[1][2][3] The purity of the compound is a crucial factor for its application in

research and development, with most suppliers offering grades suitable for laboratory use. The

primary analytical method for purity assessment is typically Gas Chromatography (GC). Below

is a summary of available suppliers and their stated purity levels.

Supplier Stated Purity Analysis Method Reference

Tokyo Chemical

Industry (TCI)
>99.0% GC [4][5]

Fisher Scientific 99.0+% Not Specified [6]

Molport 98% Not Specified [7]

ChemicalBook Not Specified Not Specified [1]
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It is important to note that while some suppliers provide a specific purity percentage based on

GC analysis, others may offer a more general purity grade. Researchers should always request

a certificate of analysis (CoA) for detailed information on the purity and the methods used for its

determination.

Experimental Protocols: Purity Verification
While specific synthesis protocols for 2,2,5-trimethylheptane are not readily available in the

public domain, a general workflow for verifying the purity of a purchased batch is essential.

Objective: To confirm the identity and purity of a supplied sample of 2,2,5-trimethylheptane.

Materials:

2,2,5-trimethylheptane sample

High-purity reference standard of 2,2,5-trimethylheptane (if available)

Suitable solvent (e.g., hexane, pentane)

Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

Appropriate GC column (e.g., non-polar capillary column)

Nuclear Magnetic Resonance (NMR) spectrometer

Deuterated solvent for NMR (e.g., CDCl3)

Methodology:

Gas Chromatography (GC) Analysis:

1. Prepare a dilute solution of the 2,2,5-trimethylheptane sample in the chosen solvent.

2. Inject the sample into the GC-FID system.

3. Run a temperature program suitable for the separation of C10 alkanes.
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4. Analyze the resulting chromatogram. The purity is determined by the area percentage of

the main peak corresponding to 2,2,5-trimethylheptane.

5. If a reference standard is available, a co-injection can be performed to confirm the

retention time and thus the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1. Dissolve a small amount of the 2,2,5-trimethylheptane sample in a deuterated solvent.

2. Acquire ¹H and ¹³C NMR spectra.

3. Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular

structure of 2,2,5-trimethylheptane and to identify any potential impurities.

Logical Workflow for Sourcing and Verification
The following diagram illustrates a logical workflow for the procurement and quality control of

2,2,5-trimethylheptane for research purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Need for
2,2,5-trimethylheptane

Search for Suppliers

Request Quotes and
Certificates of Analysis (CoA)

Evaluate Supplier Information
(Purity, Price, Lead Time)

Select Supplier and
Place Order

Receive Shipment and
Quarantine

Perform In-house
Quality Control (GC, NMR)

Does it Meet Purity
Specifications?

Release for
Experimental Use

Yes

Contact Supplier/
Return Shipment

No

Click to download full resolution via product page

Caption: Sourcing and quality verification workflow for 2,2,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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